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Compound of Interest

Compound Name: Trisilylamine

Cat. No.: B1208238 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and management of Trisilylamine (TSA) in a

laboratory setting. Trisilylamine is a highly reactive and pyrophoric compound, meaning it can

spontaneously ignite in air.[1][2][3] Strict adherence to safety protocols is paramount to prevent

accidents and ensure a safe working environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Trisilylamine?

A1: Trisilylamine is a highly flammable liquid and vapor that can ignite spontaneously upon

contact with air.[1][2][4] It reacts violently with water and moisture, releasing flammable gases

that can also ignite.[5][6][7] Additionally, it is fatal if inhaled, causes severe skin burns and eye

damage, and may cause respiratory irritation.[5][6][7]

Q2: What are the immediate first aid measures in case of exposure to Trisilylamine?

A2: In case of any exposure, immediate medical attention is crucial.[5][6]

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove

contaminated clothing.[5]
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Eye Contact: Immediately flush the eyes with water for at least 15 minutes.[5]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[5]

Q3: What personal protective equipment (PPE) is mandatory when handling Trisilylamine?

A3: A comprehensive PPE ensemble is required to minimize exposure risk. This includes:

Eye Protection: Chemical splash goggles and a face shield.[1][8]

Skin Protection: A flame-resistant lab coat, worn over clothing made of natural fibers, and

chemical-resistant gloves (nitrile gloves are generally adequate for small quantities, but

neoprene or other more resistant gloves are recommended).[1][3][9]

Respiratory Protection: Work should be conducted in a fume hood or glove box.[1][10] For

situations with potential for inhalation, a NIOSH-approved respirator is necessary.[5]

Q4: How should Trisilylamine be properly stored?

A4: Trisilylamine must be stored under an inert atmosphere in a tightly sealed container.[1][3]

The storage area should be cool, dry, well-ventilated, and away from heat, sparks, and open

flames.[5][6] It should be stored separately from incompatible materials such as acids, alcohols,

oxidizing agents, and metal salts.[5][6]

Troubleshooting Guide
Problem: I observe smoke or a flame at the needle tip during a liquid transfer of Trisilylamine.

Cause: This indicates a leak in the system, allowing air to react with the Trisilylamine.

Solution:

Remain calm. If a fire starts, be prepared to use a Class D fire extinguisher or smother the

flame with dry sand or powdered lime.[1] Do NOT use water.[4][6]

If it is safe to do so, withdraw the needle from the reaction vessel and immediately quench

it in a beaker of isopropanol.[1]
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Re-evaluate your experimental setup to ensure all connections are airtight and the system

is properly purged with an inert gas.

Problem: The septum on my Trisilylamine bottle appears compromised (e.g., punctured

multiple times, swollen).

Cause: Repeated use or improper needle technique can damage the septum, creating a

potential entry point for air and moisture.

Solution:

Do not use the bottle if the septum's integrity is questionable.

If you have a safe way to do so under an inert atmosphere (e.g., in a glovebox), transfer

the remaining Trisilylamine to a new, dry, inert-gas-flushed container with a new septum.

If this is not possible, the remaining material should be carefully quenched and disposed

of following established protocols.

Problem: I need to dispose of a small amount of excess Trisilylamine.

Cause: Experiments often result in small quantities of unused pyrophoric reagents.

Solution: Unused Trisilylamine must be destroyed through a careful quenching process.[1]

Do not attempt to dispose of it as regular chemical waste without quenching. Refer to the

detailed quenching protocol below.

Data Presentation
Table 1: Physical and Chemical Properties of Trisilylamine
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Property Value Reference

CAS Number 13862-16-3 [2]

Molecular Formula H₉NSi₃ [5]

Molecular Weight 107.33 g/mol [5]

Appearance Clear, colorless liquid [4]

Boiling Point 52 °C [2]

Melting Point -106 °C [4]

Density ~0.895 g/cm³ [4]

Flash Point -48 °C [7]

Auto-ignition Temperature > 101 °C [7]

Experimental Protocols
Protocol 1: Safe Transfer of Trisilylamine Using a Syringe

This protocol outlines the steps for transferring small volumes (<10 mL) of Trisilylamine. For

larger volumes, a double-tipped needle (cannula) transfer is recommended.[3]

Materials:

Dry, inert gas-flushed syringe and needle (long enough to reach the liquid)

Trisilylamine reagent bottle

Reaction vessel under a positive pressure of inert gas

Septa

Clamps to secure the reagent bottle and reaction vessel

Procedure:

Ensure the entire apparatus is set up in a fume hood.[1]
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Securely clamp the Trisilylamine reagent bottle.[11]

Purge the dry syringe with inert gas.

Insert the needle through the septum of the Trisilylamine bottle, ensuring the needle tip is

above the liquid level.

Gently push the inert gas from the syringe into the bottle to slightly increase the headspace

pressure.

Lower the needle tip into the Trisilylamine liquid and slowly withdraw the desired volume.

To prevent drips, draw a small amount of inert gas into the syringe after withdrawing the

liquid.

Withdraw the needle from the reagent bottle.

Insert the needle into the septum of the reaction vessel and slowly dispense the

Trisilylamine.

Remove the needle and immediately rinse the syringe and needle with a dry, inert solvent

(e.g., hexane), and then quench the rinse solution with isopropanol.[1]

Protocol 2: Quenching of Excess Trisilylamine

This protocol describes the safe neutralization of small quantities of Trisilylamine.

Materials:

Three-neck round-bottom flask equipped with a stir bar, dropping funnel, and an inert gas

inlet/outlet

Ice bath

Inert solvent (e.g., heptane or toluene)

Isopropanol
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Methanol

Water

Procedure:

In a fume hood, add the inert solvent to the reaction flask and place it in an ice water bath.[1]

Under a positive flow of inert gas, slowly add the Trisilylamine to the cooled solvent.

Slowly add isopropanol dropwise from the dropping funnel to the stirred solution.[1] An

exothermic reaction will occur. Control the addition rate to maintain a manageable reaction

temperature.

Once the addition of isopropanol no longer produces a noticeable reaction, slowly add

methanol to ensure complete quenching.[1]

After the reaction with methanol subsides, slowly and carefully add water dropwise.[1]

Remove the ice bath and allow the mixture to warm to room temperature while stirring.

The resulting mixture can now be disposed of as hazardous waste according to your

institution's guidelines.
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Don Appropriate PPE
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Caption: Standard workflow for handling Trisilylamine.
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Trisilylamine Spill Occurs

Alert Personnel & Evacuate Area

Is there a fire?

Use Class D Extinguisher or Dry Sand
(NO WATER)

Yes

No Fire

No

Cover Spill with Dry Sand or Powdered Lime

Collect Residue into a Sealable Container

Carefully Quench the Collected Material

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Decision-making process for a Trisilylamine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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